2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-3-pyridinylbenzamide

• IUPAC Name: 2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-pyridin-3-ylbenzamide
• InChI: InChI=1S/C22H18N4O4/c1-28-18-10-9-14(12-19(18)29-2)20-25-22(30-26-20)17-8-4-3-7-16(17)21(27)24-15-6-5-11-23-13-15/h3-13H,1-2H3,(H,24,27)
• InChI Key: MFTINLWSMHCNMO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NOC(=N2)C3=CC=CC=C3C(=O)NC4=CN=CC=C4)OC
• Molecular Formula: C22H18N4O4
• Molecular Weight: 402.4 g/mol

Description

2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-3-pyridinylbenzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound has been synthesized using various methods and has been studied for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-3-pyridinylbenzamide is not fully understood. However, studies have shown that this compound inhibits the activity of various enzymes and proteins that are involved in the growth and proliferation of cancer cells. This compound also has potential neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
Studies have shown that 2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-3-pyridinylbenzamide has various biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. This compound also has potential neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-3-pyridinylbenzamide in lab experiments is its potential anticancer and neuroprotective activity. This compound is also relatively easy to synthesize and purify. However, one of the limitations of using this compound is its potential toxicity and side effects, which need to be carefully evaluated before conducting experiments.

Future Directions

There are several future directions for the research on 2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-3-pyridinylbenzamide. One of the significant future directions is to conduct more in-depth studies on the mechanism of action of this compound. Further studies are also needed to evaluate the potential toxicity and side effects of this compound. Another future direction is to explore the potential applications of this compound in other fields of scientific research, such as infectious diseases and cardiovascular diseases.
Conclusion:
In conclusion, 2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-3-pyridinylbenzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound has potential anticancer and neuroprotective activity and has been studied for its potential applications in various fields. Further research is needed to fully understand the mechanism of action and potential applications of this compound.

Scientific Research Applications

2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-3-pyridinylbenzamide has been studied for its potential applications in various fields of scientific research. One of the significant applications of this compound is in the field of cancer research. Studies have shown that this compound has potential anticancer activity by inhibiting the growth of cancer cells. This compound has also been studied for its potential applications in the treatment of Alzheimer's disease and Parkinson's disease.